![molecular formula C14H16ClN5O2S B4402273 5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole](/img/structure/B4402273.png)
5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole
Overview
Description
5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole is a chemical compound with potential applications in scientific research. This tetrazole derivative has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole is not fully understood. However, it has been suggested that it may inhibit bacterial and fungal growth by interfering with the synthesis of cell wall components. It may also inhibit inflammation by blocking the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
This compound has been reported to have minimal toxicity in vitro. However, its toxicity in vivo has not been fully evaluated. It has been shown to have low solubility in water and high solubility in organic solvents. It has also been reported to have good stability under various storage conditions.
Advantages and Limitations for Lab Experiments
The advantages of using 5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole in lab experiments include its potential antibacterial, antifungal, and anti-inflammatory properties. Its low toxicity in vitro and good stability under various storage conditions make it a suitable candidate for further research. However, its limitations include its low solubility in water, which may affect its bioavailability in vivo. Its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
For research on 5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole include evaluating its toxicity and pharmacokinetics in vivo. Further studies are needed to fully understand its mechanism of action and potential applications in the treatment of bacterial infections, fungal infections, and inflammatory disorders. In addition, its potential as a scaffold for the development of new antibacterial, antifungal, and anti-inflammatory agents should be explored.
Scientific Research Applications
5-[(2-chloro-6-nitrobenzyl)thio]-1-cyclohexyl-1H-tetrazole has shown potential in various scientific research applications. It has been reported to have antibacterial activity against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. It has also been shown to have antifungal activity against Candida albicans. In addition, it has been reported to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
5-[(2-chloro-6-nitrophenyl)methylsulfanyl]-1-cyclohexyltetrazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClN5O2S/c15-12-7-4-8-13(20(21)22)11(12)9-23-14-16-17-18-19(14)10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHYQFCSOCVGQHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C(=NN=N2)SCC3=C(C=CC=C3Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClN5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.